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Compound of Interest

Compound Name: 1,1,1-Trimethylol ethane triacrylate

Cat. No.: B012402

An In-depth Technical Guide to 1,1,1-Trimethylol Ethane Triacrylate

Introduction

1,1,1-Trimethylol ethane triacrylate (TMETA) is a trifunctional acrylate monomer known for its
high reactivity and crosslinking capabilities. Its molecular structure, featuring a central
trimethylol ethane core with three acrylate functional groups, imparts desirable properties such
as excellent weather, chemical, and water resistance, as well as good abrasion resistance to
the polymers it forms.[1] These characteristics make it a valuable component in a variety of
applications, including the formulation of coatings, adhesives, inks, and in the development of
novel polymeric materials for various industries.[2][3][4] This guide provides a comprehensive
overview of the chemical properties, synthesis, and analysis of TMETA for researchers,
scientists, and drug development professionals.

Chemical and Physical Properties

The physical and chemical properties of 1,1,1-Trimethylol ethane triacrylate are summarized
in the table below. It is a viscous, colorless to light yellow liquid with a characteristic acrylic
odor.[2][5]
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Property Value Source(s)
Molecular Formula C15H2006 [5]
Molecular Weight 296.32 g/mol [5]
Appearance Viscous., c?lorless to light 1]
yellow liquid

Density 1.1 g/mLat 25 °C [5]

Melting Point -66 °C [5]

Boiling Point >200 °C [5]

Flash Point >230 °F (>110 °C) [5]

Refractive Index

n20/D 1.474

[5]

Vapor Pressure

<0.01 mm Hg at 20 °C

[5]

Insoluble in water.[2] Soluble in

Solubility acetone, chloroform, and [2][4]
ether.[4]
logP (n-octanol/water) 1.88

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1,1,1-Trimethylol
ethane triacrylate.
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Technique Key Features Source(s)

Characteristic peaks
corresponding to C=0

FTIR stretching of the ester group [11[2][6]
and C=C stretching of the

acrylate group.

Signals corresponding to the
ethyl group, methylene protons

1H NMR adjacent to the ester oxygen, [718]
and the vinyl protons of the

acrylate groups.

Resonances for the carbonyl
carbon of the ester, carbons of

13C NMR the double bond, and the [7]
carbons of the trimethylol

ethane backbone.

Predominant absorption band
] below 350 nm, attributed to the
UV-Vis o )
photoinitiator when present in

a formulation.[9]

Reactivity and Polymerization

1,1,1-Trimethylol ethane triacrylate is a highly reactive monomer that readily undergoes free-
radical polymerization when exposed to initiators such as UV light or heat.[10] This high
reactivity is due to the presence of three acrylate functional groups, which allows for the rapid
formation of a highly crosslinked polymer network.[10]

The polymerization process leads to polymers with high hardness, good solvent and abrasion
resistance, and high gloss.[4] The kinetics of polymerization can be influenced by factors such
as the concentration of the photoinitiator and the intensity of the light source.[11]
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Caption: Free-radical polymerization of TMETA.

Synthesis of 1,1,1-Trimethylol Ethane Triacrylate

There are three primary methods for the synthesis of 1,1,1-Trimethylol ethane triacrylate:
direct esterification, transesterification, and the acid chloride method.[12]

o Direct Esterification: This method involves the reaction of trimethylolpropane with acrylic acid
in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, and a
water-carrying agent like cyclohexane or toluene.[12][13]

» Transesterification: This process involves the reaction of an acrylate ester (e.g., methyl
acrylate) with trimethylolpropane, catalyzed by an acid.[12][14]

e Acid Chloride Method: Acryloyl chloride reacts with trimethylolpropane. This method can be
performed at lower temperatures and shorter reaction times without the need for a catalyst.
[12][15]
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Caption: Direct esterification synthesis workflow.
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Experimental Protocols
Synthesis via Acid Chloride Method[16]

e Reaction Setup: In a 500 mL reaction kettle equipped with a stirrer, add 56.75 g of
trimethylolpropane, 122.51 g of acryloyl chloride, 132.67 g of triethylamine, 9.31 g of
hydroquinone, and 5.25 g of p-hydroxyanisole.

o Reaction Conditions: Control the temperature at 50 °C and start stirring. Maintain the
temperature and continue stirring for approximately 2.5 hours until the reaction is complete.

 Purification: After the reaction, filter the solution to remove insoluble solid impurities. The
filtrate is then washed and dried to obtain the final product.

Determination of Density (Gravimetric Method)[17][18]
[19][20][21]

e Equipment: A certified pycnometer (e.g., 500 mL) and a calibrated analytical balance are
required.

e Procedure:

o Ensure the pycnometer is clean and dry. Weigh the empty pychometer and record its
mass (tare).

o Fill the pycnometer completely with the 1,1,1-Trimethylol ethane triacrylate sample,
ensuring no air bubbles are trapped.

o Weigh the filled pycnometer and record its mass (gross).
o The mass of the liquid is the gross weight minus the tare weight.

o The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

o Measurements should be repeated to ensure accuracy.

Measurement of Refractive Index[22][23][24][25][26]
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» Equipment: An Abbe refractometer or a digital refractometer is used.
e Procedure:

o Calibrate the refractometer using a standard with a known refractive index (e.g., distilled
water).

o Place a few drops of the 1,1,1-Trimethylol ethane triacrylate sample onto the prism of
the refractometer.

o Close the prism and allow the sample to reach thermal equilibrium.

o Read the refractive index from the scale or digital display. The measurement is typically
performed at a specific wavelength, often the sodium D-line (589.3 nm).

Analysis of Residual Monomers by HPLC[27][28][29][30]

o Sample Preparation: Dissolve a known weight of the polymer sample containing 1,1,1-
Trimethylol ethane triacrylate in a suitable solvent, such as tetrahydrofuran (THF).

» Calibration: Prepare stock solutions of the monomer standard in THF at various known
concentrations.

o Chromatography: Use a reverse-phase HPLC system to separate the monomer from the
polymer matrix.

o Quantification: The concentration of the residual monomer in the sample is determined by
comparing its peak area to the calibration curve generated from the standard solutions.

Safety and Handling

1,1,1-Trimethylol ethane triacrylate is classified as a hazardous substance. It can cause skin
and serious eye irritation, and may cause an allergic skin reaction. It is also suspected of
causing cancer and is very toxic to aquatic life with long-lasting effects.

Precautionary Measures:

» Avoid breathing mist or vapors.
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Wash skin thoroughly after handling.

Wear protective gloves, protective clothing, eye protection, and face protection.

Store in a tightly closed container in a cool, dark place.[12]

Handle in a well-ventilated area.[12]

Applications in Research and Development

The unique properties of 1,1,1-Trimethylol ethane triacrylate make it a versatile monomer in
various research and development applications:

e Coatings and Inks: Used in UV and electron beam curable formulations to provide fast
curing, high hardness, and chemical resistance.[4]

o Adhesives and Sealants: Enhances adhesion, thermal stability, and durability.[3]

» 3D Printing: A component in photopolymer resins for high-strength, fast-curing formulations
in additive manufacturing.

o Biomedical Applications: Thiol-acrylate polymers, which can be synthesized using triacrylate
monomers, are being explored for use as biocompatible scaffolds for tissue regeneration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Trimethylolpropane triacrylate | C15H2006 | CID 27423 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. Trimethylolpropane triacrylate - Wikipedia [en.wikipedia.org]

4. TRIMETHYLOLPROPANE TRIACRYLATE - Ataman Kimya [atamanchemicals.com]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.guidechem.com/question/how-to-prepare-and-synthesize--id139305.html
https://www.guidechem.com/question/how-to-prepare-and-synthesize--id139305.html
https://www.benchchem.com/product/b012402?utm_src=pdf-body
https://www.atamanchemicals.com/trimethylolpropane-triacrylate_u25102/
https://en.wikipedia.org/wiki/Trimethylolpropane_triacrylate
https://www.benchchem.com/product/b012402?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/FTIR-spectrum-of-polytriallyl-isocyanurate-co-trimethylolpropane-triacrylate-monolith_fig1_336344114
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylolpropane-triacrylate
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylolpropane-triacrylate
https://en.wikipedia.org/wiki/Trimethylolpropane_triacrylate
https://www.atamanchemicals.com/trimethylolpropane-triacrylate_u25102/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 5. chembk.com [chembk.com]

o 6. researchgate.net [researchgate.net]

o 7. trimethylolpropane triacrylate tmpta: Topics by Science.gov [science.gov]
» 8. researchgate.net [researchgate.net]

e 9. pubs.acs.org [pubs.acs.org]

e 10. nbinno.com [nbinno.com]

e 11. Factors affecting the TMPTA radical polymerization photoinitiated by
phenyltrialkylborates paired with tri-cationic hemicyanine dye. Kinetic studies - PMC
[pmc.ncbi.nlm.nih.gov]

e 12. Page loading... [guidechem.com]
e 13. researchgate.net [researchgate.net]

e 14. A method for synthesizing trimethylolpropane trimethacrylate and trimethylolpropane
triacrylate by transesterification - Eureka | Patsnap [eureka.patsnap.com]

e 15. CN111302938A - Synthesis method of trimethylolpropane triacrylate - Google Patents
[patents.google.com]

 To cite this document: BenchChem. [1,1,1-Trimethylol ethane triacrylate chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012402#1-1-1-trimethylol-ethane-triacrylate-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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